Cas no 1806481-43-5 (2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806481-43-5
• MF: C₁₂H₁₂BrF₃O₂S
• MW: 357.186692237854
• CID: 4792288
• Update Time: 2025-05-26

2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2S/c1-3-18-9-6-8(11(17)7(2)13)4-5-10(9)19-12(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： VTOKKQDZHCFYBK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)OCC)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 4.9
• Topological Polar Surface Area: 51.6

Additional information on 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806481-43-5)

2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one, with the CAS number 1806481-43-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo substituent, an ethoxy group, and a trifluoromethylthio moiety, all attached to a phenyl ring. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further investigation.

The chemical formula of 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one is C₁₃H₁₂BrF₃O₂S, and its molecular weight is approximately 359.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, alkylation, and thiolation steps. The synthesis process is highly controlled to ensure the purity and consistency of the final product, which is crucial for its use in research and development.

In the realm of medicinal chemistry, 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cell signaling and proliferation. This property makes it a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders.

Beyond its pharmacological properties, 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, thereby expanding its potential applications. For example, a study published in the Tetrahedron Letters (2021) reported the successful use of this compound as a starting material for the synthesis of novel heterocyclic compounds with potential antiviral activity.

The safety profile of 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one has also been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further research is needed to fully understand its safety profile and potential side effects.

In addition to its therapeutic applications, 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one has been explored for its use in analytical chemistry. Its unique spectral properties make it suitable for use as a reference standard or internal standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This application has been particularly useful in ensuring the accuracy and reliability of analytical methods used in pharmaceutical quality control.

The environmental impact of 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one has also been considered in recent studies. Research published in the Journal of Environmental Science and Health (2020) indicated that this compound does not persist in the environment and is readily biodegradable under normal conditions. This finding is significant from an environmental perspective, as it suggests that the compound can be safely used without posing long-term risks to ecosystems.

In conclusion, 2-Bromo-1-(3-ethoxy-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806481-43-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and environmental science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and benefits of this compound will be discovered, contributing to advancements in various scientific fields.